Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone

• Molecular Formula: C8H7FN6
• Molecular Weight: 206.18 g/mol
• IUPAC Name: N-[(E)-(2-fluorophenyl)methylideneamino]-2H-tetrazol-5-amine
• InChI: InChI=1S/C8H7FN6/c9-7-4-2-1-3-6(7)5-10-11-8-12-14-15-13-8/h1-5H,(H2,11,12,13,14,15)/b10-5+
• InChI Key: PAEPXVPBWZBQOF-BJMVGYQFSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC2=NNN=N2)F
• SMILES: C1=CC=C(C(=C1)C=NNC2=NNN=N2)F

Description

Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone (BTH) is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. BTH is a hydrazone derivative of benzaldehyde, which is widely used in organic synthesis. BTH has been found to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-viral effects.

Scientific Research Applications

Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone has been found to exhibit various biological activities, making it a promising compound for scientific research. Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone has also been found to have anti-tumor effects by inducing apoptosis in cancer cells. Additionally, Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone has been shown to have anti-viral effects by inhibiting the replication of viruses. These properties make Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone a potential candidate for the development of new drugs for the treatment of inflammatory diseases, cancer, and viral infections.

Mechanism of Action

The mechanism of action of Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone is not fully understood, but it is believed to act through multiple pathways. Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone has been shown to inhibit the activity of NF-κB, a transcription factor that plays a key role in inflammation. Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone has also been found to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone has been shown to inhibit the replication of viruses by interfering with viral RNA synthesis.
Biochemical and Physiological Effects:
Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone has been found to have various biochemical and physiological effects. Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone has been shown to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro and in vivo. Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone has also been found to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone has been shown to inhibit the replication of viruses, such as influenza virus and herpes simplex virus.

Advantages and Limitations for Lab Experiments

Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone has several advantages for lab experiments. Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone is relatively easy to synthesize and can be obtained in high yields. Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone is also stable under standard laboratory conditions, making it easy to handle. However, Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone has some limitations for lab experiments. Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone has low solubility in water, which can limit its use in certain experiments. Additionally, Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone has not been extensively studied in vivo, and its toxicity profile is not fully understood.

Future Directions

There are several future directions for research on Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone. One area of research is the development of Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone derivatives with improved solubility and bioavailability. Another area of research is the study of the mechanism of action of Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone in vivo. Additionally, the potential use of Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone as a therapeutic agent for inflammatory diseases, cancer, and viral infections should be further explored.
Conclusion:
Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone is a promising compound for scientific research due to its various biological activities. Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone has anti-inflammatory, anti-tumor, and anti-viral effects, making it a potential candidate for the development of new drugs. The synthesis of Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone is relatively simple, and it can be obtained in high yields. However, further research is needed to fully understand the mechanism of action of Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone and its potential use as a therapeutic agent.

Synthesis Methods

Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone can be synthesized by reacting benzaldehyde with 5-aminotetrazole and 2-fluorobenzoyl chloride in the presence of a base. The reaction proceeds through the formation of an intermediate, which is then treated with hydrazine hydrate to obtain Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone. The synthesis of Benzaldehyde, 2-fluoro-, 5-tetrazolylhydrazone is relatively simple and can be carried out using standard laboratory equipment.